Cas no 1932482-21-7 (rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1932482-21-7
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD30011425
• CID: 5246694
• PubChem ID: 122163641
• Update Time: 2025-11-07

rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, (3S,4R)-
• rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

• MDL： MFCD30011425
• Inchi： 1S/C9H13N3O2/c1-12-5-6(2-11-12)7-3-10-4-8(7)9(13)14/h2,5,7-8,10H,3-4H2,1H3,(H,13,14)/t7-,8+/m0/s1
• InChI Key： LNJOGHQJZLGGLE-JGVFFNPUSA-N
• SMILES： N1C[C@@H](C2=CN(C)N=C2)[C@H](C(O)=O)C1

Additional information on rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic Acid (CAS No. 1932482-21-7)

Rac-(3R,4S-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid, CAS No. 1932482-21-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential biological activities. This compound belongs to a class of molecules known for their versatility in drug design and development, particularly in the quest to identify novel therapeutic agents.

The molecular structure of Rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine core substituted with a methyl-pyrazole moiety at the 4-position. This arrangement confers specific steric and electronic properties that are critical for its interaction with biological targets. The pyrrolidine ring is a common scaffold in many bioactive molecules, often found in drugs targeting neurological and cardiovascular diseases. The presence of the pyrazole group further enhances the compound's potential by introducing additional binding pockets and hydrogen bonding capabilities.

In recent years, there has been a growing interest in developing small molecules that can modulate neurological pathways. The unique stereochemistry of Rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid makes it an attractive candidate for investigating its effects on neurotransmitter systems. Studies have suggested that compounds with similar structural features may have potential applications in treating disorders such as depression, anxiety, and Parkinson's disease. The stereochemical purity of this compound is particularly important, as even minor deviations can significantly alter its biological activity.

One of the most compelling aspects of Rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid is its ability to interact with multiple biological targets. This polypharmacicity is increasingly recognized as a valuable trait in drug development, as it can lead to more comprehensive therapeutic effects with fewer side effects. For instance, research has indicated that this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and pain signaling. Such properties make it a promising candidate for further investigation in the context of chronic pain management.

The synthesis of Rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly useful in achieving the desired stereoisomer. These synthetic strategies not only enhance the accessibility of the compound but also pave the way for large-scale production, which is essential for preclinical and clinical studies.

Recent computational studies have shed light on the binding interactions of Rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several enzymes and receptors relevant to neurological disorders. These findings provide a rational basis for designing further derivatives with enhanced potency and selectivity. The integration of computational chemistry with experimental pharmacology has become increasingly important in modern drug discovery, allowing researchers to predict and validate potential therapeutic candidates more efficiently.

The pharmacokinetic properties of Rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid are also under active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These characteristics are desirable for any drug intended for clinical use, as they ensure consistent therapeutic effects and minimize adverse reactions.

In conclusion, Rac-(3R,4S)-4-(1-methyl-1H-pyrazol-4-yllpyrrolidinecarboxylic acid, CAS No. 1932482217), represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing various neurological and inflammatory disorders.